
Compound of Interest

Compound Name: Benzyl[(2-methylphenyl)methyl]amine

CAS No.: 76122-58-2

Cat. No.: B1270857

For researchers and professionals in drug development, the precise structural elucidation of aromatic amines is a critical step. The substitution pattern

Part 1: Fundamentals of Benzylamine Vibrational Modes
Benzylamine, the parent structure, provides a foundational spectrum from which we can understand the effects of substitution. Its FTIR spectrum is d

Key vibrational modes for a typical primary aromatic amine include:

N-H Stretching: Two bands typically found in the 3500-3300 cm⁻¹ region.[1] These are generally weaker and sharper than the broad O-H bands fro

N-H Bending (Scissoring): A moderate to strong absorption between 1650-1580 cm⁻¹.[1][2]

C-N Stretching: For aromatic amines, this appears as a strong band in the 1335-1250 cm⁻¹ region.[1][2]

Aromatic C-H Stretching: Found just above 3000 cm⁻¹ (typically 3100-3000 cm⁻¹).[3]

Aromatic C=C Ring Stretching: A series of bands, often of variable intensity, in the 1620-1400 cm⁻¹ region.[3]

C-H Out-of-Plane Bending: Highly diagnostic strong absorptions in the 900-690 cm⁻¹ range, whose positions are sensitive to the ring's substitution 

graph "Ortho_Substituted_Benzylamine_Structure" {

  layout=neato;

  node [shape=circle, style=filled, fontname="Helvetica", fontsize=12];

  edge [fontname="Helvetica", fontsize=10];

// Benzene Ring

C1 [label="C", pos="0,1.5!"];

C2 [label="C", pos="-1.3,0.75!"];

C3 [label="C", pos="-1.3,-0.75!"];

C4 [label="C", pos="0,-1.5!"];

C5 [label="C", pos="1.3,-0.75!"];

C6 [label="C", pos="1.3,0.75!"];

// Substituents

CH2 [label="CH₂", pos="0,2.8!", shape=plaintext, fontcolor="#202124"];

NH2 [label="NH₂", pos="0,4.1!", shape=plaintext, fontcolor="#202124"];

R [label="R", pos="-2.4,1.5!", shape=plaintext, fontcolor="#EA4335", fontsize=14, fontname="Helvetica-Bold"];
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// Bonds

C1 -- C2 [label="C=C"];

C2 -- C3 [label="C-C"];

C3 -- C4 [label="C=C"];

C4 -- C5 [label="C-C"];

C5 -- C6 [label="C=C"];

C6 -- C1 [label="C-C"];

C1 -- CH2 [label="C-C", color="#4285F4"];

CH2 -- NH2 [label="C-N", color="#34A853"];

C2 -- R [label="C-R", color="#EA4335"];

// Highlight Key Vibrations with invisible nodes and colored edges

node [shape=plaintext, fontsize=10];

edge [style=dashed, arrowhead=vee];

Vib1 [label="N-H Stretch", pos="1.5,4.1!", fontcolor="#5F6368"];

Vib2 [label="C-N Stretch", pos="1.5,3.3!", fontcolor="#34A853"];

Vib3 [label="Aromatic C-H\nOut-of-Plane Bend", pos="-3,-1.5!", fontcolor="#EA4335"];

NH2 -- Vib1 [color="#5F6368", style=invis];

// Dummy nodes for edge routing

dummy_cn [pos="0.7,3.45!", style=invis];

dummy_cn -- Vib2 [color="#34A853"];

}

Caption: Standard workflow for ATR-FTIR analysis of a liquid sample.

Conclusion

FTIR spectroscopy is an indispensable tool for the structural verification of substituted benzylamines. For o
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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